3,5-dichloro-N-(3-hydroxy-3-methylcyclobutyl)benzenesulfonamide

• IUPAC Name: 3,5-dichloro-N-(3-hydroxy-3-methylcyclobutyl)benzenesulfonamide
• InChI: InChI=1S/C11H13Cl2NO3S/c1-11(15)5-9(6-11)14-18(16,17)10-3-7(12)2-8(13)4-10/h2-4,9,14-15H,5-6H2,1H3
• InChI Key: PPMSUFDZDJWLTI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)NS(=O)(=O)C2=CC(=CC(=C2)Cl)Cl)O
• Molecular Formula: C11H13Cl2NO3S
• Molecular Weight: 310.2 g/mol

Description

3,5-dichloro-N-(3-hydroxy-3-methylcyclobutyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly known as DHBMS and is used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of DHBMS is not fully understood. However, it is believed that DHBMS inhibits the activity of certain enzymes in the body that are involved in the progression of various diseases. This inhibition leads to the suppression of disease progression and the potential for therapeutic benefits.
Biochemical and Physiological Effects:
DHBMS has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. DHBMS has also been shown to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DHBMS in lab experiments is its high purity and stability. DHBMS is also relatively easy to synthesize, making it readily available for use in various experiments. However, one of the limitations of using DHBMS is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of DHBMS in scientific research. One potential area of research is the development of new drugs for the treatment of cancer and other diseases. DHBMS may also have potential applications in the field of neuroscience, particularly in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of DHBMS and its potential applications in various fields.
Conclusion:
Overall, DHBMS is a highly versatile compound that has potential applications in various fields of scientific research. Its ease of synthesis and stability make it a valuable tool for researchers. Further research is needed to fully understand the potential applications of DHBMS and its mechanism of action.

Synthesis Methods

The synthesis of DHBMS involves the reaction between 3-hydroxy-3-methylcyclobutylamine and 3,5-dichlorobenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is purified using column chromatography to obtain pure DHBMS.

Scientific Research Applications

DHBMS has been widely used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of various organic compounds such as sulfonamides, amides, and ureas. DHBMS has also been used in the development of new drugs for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.